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Compound of Interest

Compound Name: 2-Methoxypropane

Cat. No.: B122115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methoxypropane, also known as methyl isopropyl ether, is a colorless, volatile ether with the

chemical formula C₄H₁₀O.[1][2][3] Its utility in various scientific fields, including as a solvent in

organic synthesis and pharmaceutical research, necessitates a thorough understanding of its

physical characteristics.[1] This guide provides a detailed overview of the core physical

properties of 2-methoxypropane, complete with experimental methodologies for their

determination, to support its safe and effective application in a laboratory setting.

Core Physical Properties
The physical properties of 2-methoxypropane are summarized in the table below. These

values are critical for its handling, use in reactions, and purification processes.
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Property Value Source(s)

Molecular Formula C₄H₁₀O [1][2][3]

Molecular Weight 74.12 g/mol [2][3][4]

Appearance Clear, colorless liquid [1][3]

Odor Mild, ethereal [3]

Boiling Point 31-32 °C [1][5]

Melting Point Not available

Density 0.805 g/mL [5]

Refractive Index 1.388 [5]

Solubility in Water 88.42 g/L at 10°C [1]

Dipole Moment 1.25 D [5]

Experimental Protocols for Determination of
Physical Properties
Accurate determination of physical properties is fundamental to chemical research. The

following sections detail the standard experimental protocols for measuring the key physical

properties of 2-methoxypropane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a volatile compound like 2-methoxypropane, a micro-boiling point determination

method is often employed to minimize sample usage.

Methodology:

Sample Preparation: A small volume (a few milliliters) of 2-methoxypropane is placed into a

small test tube.[6]
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Capillary Tube Insertion: A capillary tube, sealed at one end, is placed into the test tube with

the open end submerged in the liquid and the sealed end protruding above the surface.[6][7]

Heating: The test tube assembly is attached to a thermometer and heated in a controlled

manner, typically using a Thiele tube or a melting point apparatus with a heating block.[8][9]

Observation: As the sample is heated, a stream of bubbles will emerge from the open end of

the capillary tube. The heat is then removed, and the liquid is allowed to cool.

Boiling Point Determination: The boiling point is the temperature at which the liquid just

begins to be drawn back into the capillary tube.[9] This indicates that the vapor pressure of

the liquid is equal to the atmospheric pressure.
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Apparatus Setup

Heating & Observation

Cooling & Measurement

Place 2-Methoxypropane in a small test tube

Insert inverted capillary tube

Attach to thermometer

Heat the assembly in a Thiele tube

Observe a steady stream of bubbles

Remove heat and allow to cool

Record temperature when liquid enters capillary tube

H

Boiling Point

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Determination of Density
Density is the mass of a substance per unit volume. For liquids, it is commonly determined

using a pycnometer or by the buoyancy method.[10]

Methodology (using a pycnometer):

Weighing the Empty Pycnometer: A clean, dry pycnometer of a known volume is accurately

weighed.[10]

Filling the Pycnometer: The pycnometer is filled with 2-methoxypropane, ensuring no air

bubbles are trapped. The temperature of the liquid should be recorded.

Weighing the Filled Pycnometer: The filled pycnometer is weighed.[10]

Calculation: The mass of the 2-methoxypropane is determined by subtracting the mass of

the empty pycnometer from the mass of the filled pycnometer. The density is then calculated

by dividing the mass of the liquid by the known volume of the pycnometer.[10]

Experimental Workflow for Density Determination
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Mass Measurement

Calculation

Weigh a clean, dry pycnometer (m1)

Fill pycnometer with 2-Methoxypropane

Weigh the filled pycnometer (m2)

Calculate mass of liquid (m = m2 - m1)

Calculate density (ρ = m / V)

Record the known volume of the pycnometer (V)

G

Density

Click to download full resolution via product page

Caption: Workflow for Density Determination using a Pycnometer.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property and is often used to identify and

assess the purity of liquid samples.
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Methodology (using an Abbe Refractometer):

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of 2-methoxypropane are placed on the prism of the

refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the knob to bring the dividing line between the light and dark fields

into sharp focus on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should be recorded as the refractive index is temperature-dependent.

Experimental Workflow for Refractive Index Determination
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Preparation

Measurement

Calibrate Abbe refractometer with a standard

Place a few drops of 2-Methoxypropane on the prism

Close prism and adjust light source

Focus the dividing line on the crosshairs

Read the refractive index from the scale

F

Refractive Index
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Caption: Workflow for Refractive Index Determination.

Safety Considerations

2-Methoxypropane is a highly flammable liquid and vapor.[1] It should be handled in a well-

ventilated area, away from ignition sources. Appropriate personal protective equipment,

including safety glasses and gloves, should be worn. As with many ethers, there is a potential
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for peroxide formation upon storage, especially in the presence of light and air.[11] Therefore, it

is recommended to test for the presence of peroxides before heating or distilling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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